Cas no 900997-75-3 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide)

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide structure
900997-75-3 structure
Product Name:N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide
CAS No:900997-75-3
MF:C26H24N2O5
MW:444.479166984558
CID:6038621
PubChem ID:18573418
Update Time:2025-10-29

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide
    • N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-9H-xanthene-9-carboxamide
    • 900997-75-3
    • AKOS024658578
    • N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-9H-xanthene-9-carboxamide
    • F2539-1278
    • Inchi: 1S/C26H24N2O5/c1-31-22-12-11-17(14-23(22)32-2)28-15-16(13-24(28)29)27-26(30)25-18-7-3-5-9-20(18)33-21-10-6-4-8-19(21)25/h3-12,14,16,25H,13,15H2,1-2H3,(H,27,30)
    • InChI Key: CJYUVGZOKGVRPA-UHFFFAOYSA-N
    • SMILES: C1(C(NC2CC(=O)N(C3=CC=C(OC)C(OC)=C3)C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

  • Exact Mass: 444.16852187g/mol
  • Monoisotopic Mass: 444.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 77.1Ų

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide Pricemore >>

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Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide (CAS No. 900997-75-3): A Comprehensive Overview

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide (CAS No. 900997-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure combining a xanthene core and a pyrrolidinone moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential enzyme inhibitor or receptor modulator, making it a valuable candidate for therapeutic applications.

The molecular structure of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide features a 9H-xanthene scaffold, which is known for its fluorescent properties and biological activity. The incorporation of the 3,4-dimethoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. This compound's CAS number 900997-75-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

Recent studies have explored the potential of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide in targeting specific biological pathways. Its pyrrolidin-3-yl moiety may interact with enzymes involved in neurodegenerative diseases, aligning with current research trends in Alzheimer's and Parkinson's therapeutics. The compound's xanthene-carboxamide structure also suggests possible applications in fluorescence imaging, a rapidly growing field in diagnostic medicine.

The synthesis of CAS 900997-75-3 typically involves multi-step organic reactions, including amide coupling and ring formation strategies. Researchers have optimized these processes to improve yield and purity, addressing one of the most common challenges in complex organic synthesis. The compound's stability under various pH conditions makes it suitable for further pharmacological evaluation, a topic frequently searched by medicinal chemists.

In the context of drug discovery, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide represents an interesting case study in structure-activity relationship (SAR) optimization. Its modular design allows for systematic modifications, enabling researchers to explore its pharmacokinetic properties—a subject of high interest in pharmaceutical forums and search queries. The dimethoxyphenyl substitution pattern, in particular, has been linked to improved blood-brain barrier penetration in related compounds.

From a commercial perspective, CAS 900997-75-3 is primarily available as a research chemical for laboratory use. Its applications span from high-throughput screening to lead compound development, reflecting the growing demand for specialized small molecule libraries. Suppliers often highlight its >95% purity, meeting the stringent requirements of pharmaceutical-grade research materials.

The safety profile of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide follows standard laboratory handling protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) is recommended when handling this material—a precaution commonly searched by laboratory personnel. Storage typically recommends ambient temperature conditions in tightly sealed containers, similar to other heterocyclic compounds.

Recent patent literature reveals growing interest in derivatives of 900997-75-3, particularly in applications related to central nervous system disorders. This aligns with current pharmaceutical industry trends toward neurological therapeutics, a hot topic in both academic and commercial research circles. The compound's multi-target potential makes it particularly attractive in the era of polypharmacology approaches.

Analytical characterization of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide typically employs HPLC, mass spectrometry, and NMR spectroscopy—techniques frequently queried by quality control specialists. The compound's distinct chromatographic profile and spectral signatures facilitate its identification and purity assessment, crucial for good laboratory practice (GLP) compliance.

Future research directions for CAS 900997-75-3 may explore its potential in combination therapies or as a chemical probe for target validation. The increasing availability of custom synthesis services for this compound reflects its growing importance in medicinal chemistry pipelines. As the pharmaceutical industry continues to focus on innovative small molecules, compounds like N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-9H-xanthene-9-carboxamide will likely remain at the forefront of drug discovery efforts.

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